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While specific data for TCO-PEG3-CH2CONHS is limited, data for the closely related TCO-PEG3-
Maleimide and TCO-PEG3-NHS ester can provide useful insights into typical reagent properties [1]

[2].

Property TCO-PEG3-Maleimide [1] TCO-PEG3-NHS ester [2]
Chemical Formula  C26H41N308 C22H34N209
Molecular Weight 523.62 g/mol 470.52 g/mol (predicted)
Reactive Group Maleimide (towards sulfhydryls) NHS ester (towwards primary amines)
Primary Bioconjugation via IEDDA click PEG-based linker for PROTACs
Application chemistry
Solubility Soluble in DCM, THF, ACN, DMF, Information not specific to this
DMSO compound
Storage -20°C, avoid light Powder: -20°C for 3 years

Experimental Context and Workflow
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The following diagram outlines a general experimental workflow for TCO-based bioconjugation, based on

principles described in the literature.

Substrate Modification TCO Conjugation
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Workflow Explanation:

e Conjugate Preparation: The process typically begins by modifying your substrate molecule (e.g., a
protein or peptide) with a Tetrazine (Tz) group [3] [4]. This is then reacted with the TCO-PEG3
conjugate in a fast, bioorthogonal Inverse Electron-Demand Diels-Alder (IEDDA) reaction [1] [3].

¢ Purification & Analysis: After conjugation, the crude product requires purification. HPLC is a highly
suitable method for purifying and analyzing peptides and similar conjugates [5]. Analysis techniques
like LC-MS are crucial for confirming the identity and purity of the final product.

e Application & Validation: The final, purified conjugate can be used in various applications, such as
in vitro cellular assays or in vivo for pretargeted imaging and therapy [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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